Cas no 17206-85-8 (Pentanoic acid, 3-hydroxy-4-methyl-3-(1-methylethyl)-, ethyl ester)

• Product Name: Pentanoic acid, 3-hydroxy-4-methyl-3-(1-methylethyl)-, ethyl ester
• CAS No: 17206-85-8
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 1354085
• PubChem ID: 12388966
• Update Time: 2025-04-20

Pentanoic acid, 3-hydroxy-4-methyl-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-hydroxy-4-methyl-3-(1-methylethyl)-, ethyl ester
• 17206-85-8
• SCHEMBL9855274
• DB-124826
• ethyl 3-hydroxy-3-isopropyl-4-methylpentanoate

• Inchi： 1S/C11H22O3/c1-6-14-10(12)7-11(13,8(2)3)9(4)5/h8-9,13H,6-7H2,1-5H3
• InChI Key： WEDXCAZFGKALNE-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 202.15689456g/mol
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters